Cas no 1207047-59-3 (2-(3-chlorophenyl)-4-{[(2-chlorophenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine)

• Product Name: 2-(3-chlorophenyl)-4-{[(2-chlorophenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine
• CAS No: 1207047-59-3
• MF: C₁₉H₁₃Cl₂N₃S
• MW: 386.297620534897
• CID: 5393122
• Update Time: 2025-05-22

2-(3-chlorophenyl)-4-{[(2-chlorophenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-4-[(2-chlorophenyl)methylsulfanyl]pyrazolo[1,5-a]pyrazine
• 2-(3-chlorophenyl)-4-{[(2-chlorophenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C19H13Cl2N3S/c20-15-6-3-5-13(10-15)17-11-18-19(22-8-9-24(18)23-17)25-12-14-4-1-2-7-16(14)21/h1-11H,12H2
• InChI Key： WFISBNWBQCWMBI-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=CC(Cl)=C3)=NN1C=CN=C2SCC1=CC=CC=C1Cl

Additional information on 2-(3-chlorophenyl)-4-{[(2-chlorophenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine

2-(3-chlorophenyl)-4-{[(2-chlorophenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine

The compound 2-(3-chlorophenyl)-4-{[(2-chlorophenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine, identified by the CAS number 1207047-59-3, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazolo[1,5-a]pyrazines, which are known for their unique structural properties and versatile reactivity. The presence of chlorophenyl groups and a sulfanyl (thioether) functional group further enhances its chemical versatility, making it a valuable compound in modern chemical research.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex heterocyclic systems. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound. Researchers have also explored alternative synthetic pathways to minimize environmental impact and reduce production costs.

One of the most promising applications of this compound lies in its potential as a building block for advanced pharmaceutical agents. Pyrazolo[1,5-a]pyrazines are known to exhibit diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Recent studies have demonstrated that substituting the pyrazolo[1,5-a]pyrazine core with chlorophenyl groups can enhance its bioavailability and pharmacokinetic properties. For example, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit key enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The sulfanyl group imparts unique electronic properties to the molecule, making it suitable for use in organic electronics. Researchers have explored its application as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary results indicate that the compound can improve device efficiency and stability under operational conditions.

The structural complexity of this compound also makes it an attractive candidate for further chemical modifications. Scientists are currently investigating the effects of substituting different functional groups on its physical and chemical properties. For instance, replacing the chlorophenyl groups with other aromatic substituents could lead to new materials with tailored properties for specific applications.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its safety and sustainability. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions. Results suggest that while the compound is relatively stable under ambient conditions, it can undergo microbial degradation under specific environmental conditions.

In conclusion, 2-(3-chlorophenyl)-4-{[(2-chlorophenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine represents a cutting-edge molecule with multifaceted applications across various fields. Its unique structure and functional groups make it a valuable asset in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.